![molecular formula C20H18ClN3O2 B2591173 N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzamide CAS No. 921577-29-9](/img/structure/B2591173.png)
N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-methylbenzamide
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Overview
Description
The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include the compound’s purpose or role in various applications .
Synthesis Analysis
This involves detailing the methods and reactions used to synthesize the compound. It may involve multiple steps, each with its own reactants, conditions, and products .Molecular Structure Analysis
This involves determining the 3D structure of the molecule. Techniques such as X-ray diffraction or NMR spectroscopy are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity, the conditions under which it reacts, and the products of its reactions .Physical And Chemical Properties Analysis
This involves determining properties such as the compound’s melting point, boiling point, solubility, and spectral data .Scientific Research Applications
Antimicrobial and Antifungal Activities
- Synthesis of New Heterocyclic Compounds : A study described the preparation of new heterocyclic compounds with expected biological activity, including antimicrobial and antifungal properties. The research involved the reaction of specific derivatives to produce compounds that showed antimicrobial and antifungal activities, indicating their potential therapeutic intervention against microbial diseases (Sayed et al., 2003).
- Antimicrobial Screening of Thiazole Derivatives : Another study focused on the synthesis and antimicrobial screening of thiazole ring-incorporating derivatives. These compounds were evaluated for in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as for their inhibitory action against fungi. The findings suggest that the thiazole derivatives have valuable therapeutic potential for treating microbial infections (Desai et al., 2013).
Anticancer Activities
- Antiproliferative Activity Against Cancer Cell Lines : Research on N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide demonstrated marked inhibition against various human cancer cell lines, including colon, lung adenocarcinoma, and gastric cancer. This study highlights the compound's promising anticancer activity and the potential for development into therapeutic agents (Huang et al., 2020).
Antiviral Activities
- Anti-HAV Evaluation : A synthesis of novel pyridazine derivatives was carried out for anti-HAV (Hepatitis A virus) evaluation. Among the synthesized compounds, one in particular showed a high effect against HAV, indicating its potential as an antiviral agent (Flefel et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O2/c1-14-3-2-4-16(13-14)20(26)22-11-12-24-19(25)10-9-18(23-24)15-5-7-17(21)8-6-15/h2-10,13H,11-12H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RABUDKQRWILGOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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